Cas no 192650-54-7 (Methyl 2-(4-amino-2-fluorophenyl)acetate)

• Product Name: Methyl 2-(4-amino-2-fluorophenyl)acetate
• CAS No: 192650-54-7
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• MDL: MFCD20727501
• CID: 3044465
• PubChem ID: 53951105
• Update Time: 2025-05-26

Methyl 2-(4-amino-2-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-amino-2-fluorophenyl)acetate
• Benzeneacetic acid, 4-amino-2-fluoro-, methyl ester
• SCHEMBL7714562
• methyl2-(4-amino-2-fluorophenyl)acetate
• EN300-251499
• methyl 4-amino-2-fluorophenylacetate
• CS-0147826
• G79199
• MFCD20727501
• 192650-54-7
• BS-31937

• MDL： MFCD20727501
• Inchi： 1S/C9H10FNO2/c1-13-9(12)4-6-2-3-7(11)5-8(6)10/h2-3,5H,4,11H2,1H3
• InChI Key： JEMATMNWIDLWGH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(=O)OC)N

Computed Properties

• Exact Mass: 183.06955672g/mol
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Methyl 2-(4-amino-2-fluorophenyl)acetate

Methyl 2-(4-amino-2-fluorophenyl)acetate (CAS No. 192650-54-7): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 2-(4-amino-2-fluorophenyl)acetate, identified by its chemical abstracts service number CAS No. 192650-54-7, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in drug discovery and molecular biology. The presence of both amino and fluoro substituents in its aromatic ring system imparts distinct chemical properties that make it a valuable candidate for further investigation.

The molecular structure of Methyl 2-(4-amino-2-fluorophenyl)acetate consists of a phenyl ring substituted at the 4-position with an amino group (-NH₂) and at the 2-position with a fluorine atom (-F). This arrangement creates a molecule with both basic and electron-withdrawing characteristics, which can influence its reactivity and interactions with biological targets. The acetate moiety at the 2-position further modifies the compound's solubility and metabolic stability, making it suitable for various pharmaceutical applications.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced bioavailability and metabolic stability. The fluorine atom in Methyl 2-(4-amino-2-fluorophenyl)acetate can significantly alter the electronic properties of the aromatic ring, leading to improved binding affinity to biological targets. This has made such compounds attractive for the development of novel therapeutic agents. For instance, studies have shown that fluorinated amino acids can exhibit increased resistance to enzymatic degradation, thereby prolonging their biological activity.

One of the most compelling aspects of Methyl 2-(4-amino-2-fluorophenyl)acetate is its potential as a building block for more complex molecules. In drug discovery, such compounds are often used as intermediates in the synthesis of larger, more intricate structures. The combination of an amino group and a fluoro substituent provides multiple points for functionalization, allowing chemists to tailor the properties of the final product to specific needs. This flexibility has made it a popular choice for medicinal chemists working on developing new treatments for various diseases.

Recent research has also explored the pharmacological properties of derivatives of Methyl 2-(4-amino-2-fluorophenyl)acetate. For example, studies have indicated that certain analogs of this compound exhibit potent activity against specific enzymes and receptors involved in inflammatory pathways. These findings suggest that further optimization of the structure could lead to the development of novel anti-inflammatory agents. Additionally, the fluorine atom's ability to influence metabolic pathways has been leveraged in efforts to create drugs with improved pharmacokinetic profiles.

The synthesis of Methyl 2-(4-amino-2-fluorophenyl)acetate presents unique challenges due to its sensitive functional groups. However, advances in synthetic chemistry have made it increasingly feasible to produce this compound in high yields and purity. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of the aromatic core, while protecting group strategies have been employed to ensure selective functionalization at different positions.

The role of computational chemistry in understanding the behavior of Methyl 2-(4-amino-2-fluorophenyl)acetate cannot be overstated. Molecular modeling studies have provided valuable insights into its interactions with biological targets, helping researchers predict potential drug-like properties before conducting costly experimental trials. These computational approaches have also been used to design derivatives with enhanced activity and selectivity.

In conclusion, Methyl 2-(4-amino-2-fluorophenyl)acetate (CAS No. 192650-54-7) represents a promising compound in modern chemical and pharmaceutical research. Its unique structural features make it a versatile tool for drug discovery, offering opportunities for developing novel therapeutic agents with improved efficacy and safety profiles. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in the field.